Cas no 1248007-80-8 (Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate)
Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- AKOS011836133
- Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate
- 1248007-80-8
- EN300-2068212
- methyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate
-
- Inchi: 1S/C11H22N2O2/c1-9(11(14)15-3)7-13-6-4-5-10(8-13)12-2/h9-10,12H,4-8H2,1-3H3
- InChI Key: MEBMLPNSOOBPGE-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)CN1CCCC(C1)NC)=O
Computed Properties
- Exact Mass: 214.168127949g/mol
- Monoisotopic Mass: 214.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 41.6Ų
Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2068212-0.05g |
methyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate |
1248007-80-8 | 0.05g |
$888.0 | 2023-05-25 | ||
| Enamine | EN300-2068212-0.1g |
methyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate |
1248007-80-8 | 0.1g |
$930.0 | 2023-05-25 | ||
| Enamine | EN300-2068212-0.25g |
methyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate |
1248007-80-8 | 0.25g |
$972.0 | 2023-05-25 | ||
| Enamine | EN300-2068212-0.5g |
methyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate |
1248007-80-8 | 0.5g |
$1014.0 | 2023-05-25 | ||
| Enamine | EN300-2068212-1.0g |
methyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate |
1248007-80-8 | 1g |
$1057.0 | 2023-05-25 | ||
| Enamine | EN300-2068212-2.5g |
methyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate |
1248007-80-8 | 2.5g |
$2071.0 | 2023-05-25 | ||
| Enamine | EN300-2068212-5.0g |
methyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate |
1248007-80-8 | 5g |
$3065.0 | 2023-05-25 | ||
| Enamine | EN300-2068212-10.0g |
methyl 2-methyl-3-[3-(methylamino)piperidin-1-yl]propanoate |
1248007-80-8 | 10g |
$4545.0 | 2023-05-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1596924-50mg |
Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate |
1248007-80-8 | 98% | 50mg |
¥12698.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1596924-100mg |
Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate |
1248007-80-8 | 98% | 100mg |
¥12276.00 | 2024-08-09 |
Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate
Comprehensive Overview of Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate (CAS No. 1248007-80-8)
Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate, with the CAS number 1248007-80-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a piperidine backbone and a methylamino substituent, is often explored for its potential applications in drug discovery and medicinal chemistry. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting neurological and metabolic pathways.
The compound's molecular structure combines a methyl ester group with a 2-methyl-3-(piperidin-1-yl)propanoate framework, which contributes to its versatility in synthetic applications. Researchers are increasingly interested in its role as a building block for designing novel therapeutics, especially in the context of central nervous system (CNS) disorders and enzyme modulation. Its lipophilic properties and hydrogen-bonding capacity further enhance its utility in optimizing drug-like properties.
In recent years, the demand for high-purity intermediates like Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's relevance is also highlighted in discussions about green chemistry, where its efficient synthesis and minimal environmental impact align with sustainable practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with industry standards.
From a commercial perspective, CAS 1248007-80-8 is often sourced by pharmaceutical manufacturers and research institutions focusing on small-molecule drug development. Its applications extend to proteomics and bioconjugation, where it serves as a linker or modifier in biopharmaceutical formulations. The compound's structure-activity relationship (SAR) studies are particularly valuable for optimizing bioavailability and target selectivity in preclinical models.
Emerging trends in AI-driven drug discovery have further amplified interest in Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate, as computational models predict its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels. This aligns with broader industry efforts to accelerate hit-to-lead optimization and reduce time-to-market for new therapies. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it a candidate for large-scale drug repurposing initiatives.
Safety and regulatory considerations for CAS 1248007-80-8 emphasize proper handling under Good Laboratory Practices (GLP), though it is not classified as hazardous under current guidelines. Storage recommendations typically include controlled environments to prevent degradation, with stability data supporting its use in long-term research projects. As the scientific community continues to explore its potential, Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate remains a compound of interest for innovators at the intersection of chemistry and biology.
1248007-80-8 (Methyl 2-methyl-3-(3-(methylamino)piperidin-1-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)